Cas no 1500650-41-8 ((2S)-4-hydroxy-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)

• Product Name: (2S)-4-hydroxy-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid
• CAS No: 1500650-41-8
• MF: C₈H₁₃NO₅
• MW: 203.192522764206
• MDL: MFCD24503262
• CID: 5606307
• PubChem ID: 103845923
• Update Time: 2025-05-20

(2S)-4-hydroxy-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-914772
• 1500650-41-8
• (2S)-4-hydroxy-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
• N-[(2-Propen-1-yloxy)carbonyl]-L-homoserine
• (2S)-4-hydroxy-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid

• MDL： MFCD24503262
• Inchi： 1S/C8H13NO5/c1-2-5-14-8(13)9-6(3-4-10)7(11)12/h2,6,10H,1,3-5H2,(H,9,13)(H,11,12)/t6-/m0/s1
• InChI Key： DTROXKKHUNXMCS-LURJTMIESA-N
• SMILES： OCC[C@@H](C(=O)O)NC(=O)OCC=C

Computed Properties

• Exact Mass: 203.07937252g/mol
• Monoisotopic Mass: 203.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• Density: 1.266±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 434.0±45.0 °C(Predicted)
• pka: 3.84±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-4-hydroxy-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid

Compound CAS No 1500650-41-8: (2S)-4-Hydroxy-2-{(Prop-2-en-1-yloxy)carbonylamino}Butanoic Acid

The compound CAS No 1500650-41-8, also known as (2S)-4-hydroxy-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid, is a structurally complex organic molecule with significant potential in various fields, including pharmaceuticals, nutraceuticals, and biotechnology. This compound has garnered attention due to its unique chemical properties and promising applications in drug development and functional food ingredients.

Structural Insights and Synthesis: The molecule features a chiral center at the second carbon atom, designated as the (2S) configuration, which is critical for its biological activity. The presence of a hydroxyl group at the fourth carbon and a carbonylamino group attached to a propenyl ether moiety introduces functional diversity. Recent advancements in synthetic chemistry have enabled efficient synthesis of this compound using enantioselective methods, ensuring high optical purity, which is essential for its pharmacological applications.

Biological Activity and Applications: Research has highlighted the potential of CAS No 1500650-41-8 as a precursor for bioactive molecules. Its structure resembles certain amino acids and neurotransmitters, suggesting possible roles in metabolic pathways or as a building block for peptide synthesis. Additionally, studies have explored its antioxidant properties, which could be leveraged in developing functional foods or cosmetic products aimed at combating oxidative stress.

Therapeutic Potential: Emerging evidence suggests that (2S)-4-hydroxy-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid may play a role in modulating cellular signaling pathways associated with neurodegenerative diseases and inflammation. Preclinical models have demonstrated its ability to influence key enzymes involved in these processes, although further research is required to validate these findings in human studies.

Market Trends and Future Directions: The demand for specialized organic compounds like CAS No 1500650-41-8 is driven by the growing interest in personalized medicine and natural product-derived therapeutics. As regulatory frameworks continue to emphasize the importance of novel drug delivery systems and bioavailability enhancement, this compound's unique structure positions it as a valuable asset in the development of next-generation pharmaceuticals.

In conclusion, CAS No 1500650-41-8, or (2S)-4-hydroxy-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid, represents a promising molecule with diverse applications across multiple industries. Its structural complexity and functional versatility make it an attractive candidate for further exploration in both academic and industrial settings.